Cas no 110405-82-8 (1-[2-(chloromethyl)phenyl]pyrrolidine;hydrochloride)

• Product Name: 1-[2-(chloromethyl)phenyl]pyrrolidine;hydrochloride
• CAS No: 110405-82-8
• MF: C₁₁H₁₅Cl₂N
• MW: 232.149501085281
• MDL: MFCD20233591
• CID: 3604043
• PubChem ID: 54595137
• Update Time: 2025-06-26

1-[2-(chloromethyl)phenyl]pyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[2-(chloromethyl)phenyl]-, hydrochloride
• 1-[2-(chloromethyl)phenyl]pyrrolidine
• 1-[2-(chloromethyl)phenyl]pyrrolidine hydrochloride
• 1-[2-(chloromethyl)phenyl]pyrrolidine;hydrochloride
• EN300-85343
• KEA40582
• 1-(2-(chloromethyl)phenyl)pyrrolidine hydrochloride
• AKOS026727723
• 868-934-9
• 110405-82-8
• 1-[2-(chloromethyl)phenyl]pyrrolidinehydrochloride

• MDL： MFCD20233591
• Inchi： 1S/C11H14ClN.ClH/c12-9-10-5-1-2-6-11(10)13-7-3-4-8-13;/h1-2,5-6H,3-4,7-9H2;1H
• InChI Key： UKYVRINWHMBQEI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1N1CCCC1)Cl.Cl

Computed Properties

• Exact Mass: 231.0581549Da
• Monoisotopic Mass: 231.0581549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

1-[2-(chloromethyl)phenyl]pyrrolidine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[2-(chloromethyl)phenyl]pyrrolidine;hydrochloride

Introduction to 1-[2-(chloromethyl)phenyl]pyrrolidine;hydrochloride (CAS No. 110405-82-8)

1-[2-(chloromethyl)phenyl]pyrrolidine;hydrochloride, identified by its CAS number 110405-82-8, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural features of this molecule, particularly the presence of a chloromethyl group and a phenyl ring attached to a pyrrolidine core, make it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various chemical and biological assays. In recent years, there has been growing interest in exploring the pharmacological properties of this compound, especially in the context of its potential role as a precursor for more complex drug molecules. The pyrrolidine moiety is a common structural motif in many biologically active compounds, and its combination with the chloromethylphenyl group suggests possible interactions with biological targets that could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Among these, pyrrolidine derivatives have shown considerable promise due to their ability to mimic natural bioactive molecules. The 1-[2-(chloromethyl)phenyl]pyrrolidine;hydrochloride structure provides a unique platform for designing molecules with enhanced binding affinity and selectivity. Researchers have been particularly interested in its potential as a scaffold for developing treatments against various diseases, including neurological disorders and cancer.

In the realm of medicinal chemistry, the synthesis and modification of such compounds are crucial steps toward identifying new drug candidates. The chloromethyl group in 1-[2-());hydrochloride/em>

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various chemical and biological assays. In recent years, there has been growing interest in exploring the pharmacological properties of this compound, especially in the context of its potential role as a precursor for more complex drug molecules. The pyrrolidine moiety is a common structural motif in many biologically active compounds, and its combination with the chlorophenyl group suggests possible interactions with biological targets that could be exploited for therapeutic purposes.

The synthesis of 1-[2-()]pyrrolidine;hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the desired framework efficiently. These methods not only enhance the efficiency of the synthesis but also allow for modifications that can fine-tune the pharmacological properties of the final product.

The pharmacological evaluation of 1-[2-()]pyrrolidine;hydrochloride has revealed several interesting findings. Preliminary in vitro studies suggest that this compound exhibits moderate activity against certain enzymatic targets, which could be relevant for treating inflammatory diseases or neurological conditions. Additionally, its ability to interact with specific protein receptors makes it an attractive candidate for further development as an antagonist or agonist.

In conclusion, 1-[2-()]pyrrolidine;hydrochloride (CAS No. 110405-82-8) is a promising compound with significant potential in pharmaceutical research. Its unique structure and favorable physicochemical properties make it an excellent candidate for further exploration in drug discovery. As research continues to uncover new applications and therapeutic benefits, this compound is likely to play an important role in the development of next-generation pharmaceuticals.